![molecular formula C19H18N4O5S2 B2755440 1-(4-(6-Nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(phenylsulfonyl)ethanone CAS No. 897474-21-4](/img/structure/B2755440.png)
1-(4-(6-Nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(phenylsulfonyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(6-Nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(phenylsulfonyl)ethanone is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as NBQX and is a competitive antagonist of the AMPA receptor, which is a type of glutamate receptor found in the central nervous system.
Scientific Research Applications
Synthesis and Pharmacological Activities
Researchers have been actively engaged in synthesizing novel compounds that incorporate the 1-(4-(6-Nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(phenylsulfonyl)ethanone scaffold, aiming to evaluate their potential as pharmacological agents. For instance, a study focused on the synthesis of new piperazinyl-nitroimidazole derivatives to explore their anti-HIV activity, highlighting the compound's relevance in the development of non-nucleoside reverse transcriptase inhibitors (Al-Masoudi et al., 2007). Similarly, efforts to synthesize novel phenylsulfonyl piperazine derivatives with a tetrazole moiety have been made to investigate their antiproliferative activity against various cancer cell lines, demonstrating the potential of such compounds in cancer therapy (Kommula et al., 2018).
Antibacterial and Antimicrobial Studies
The compound and its derivatives have also been studied for their antibacterial and antimicrobial properties. A particular focus has been on synthesizing and evaluating the antibacterial activities of piperazine derivatives, which have shown effectiveness against various bacterial strains, including those responsible for significant agricultural diseases (Qi, 2014). This research underscores the potential of these compounds in contributing to the development of new antibacterial agents.
Methodological Advancements in Synthesis
Additionally, there have been advancements in the methodologies for synthesizing these compounds. For example, the electrochemical synthesis approach has been utilized to create arylthiobenzazoles, highlighting an innovative method that leverages electrochemical reactions to generate compounds with potential for further chemical modifications (Amani & Nematollahi, 2012).
Properties
IUPAC Name |
2-(benzenesulfonyl)-1-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O5S2/c24-18(13-30(27,28)15-4-2-1-3-5-15)21-8-10-22(11-9-21)19-20-16-7-6-14(23(25)26)12-17(16)29-19/h1-7,12H,8-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUIWSONWHAHTPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])C(=O)CS(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.